Cas no 478040-60-7 (6-Iodo-8-methyl-2-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine)

• Product Name: 6-Iodo-8-methyl-2-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine
• CAS No: 478040-60-7
• MF: C₁₅H₁₀F₃IN₂
• MW: 402.152986049652
• CID: 5704729
• PubChem ID: 3802628
• Update Time: 2025-10-29

6-Iodo-8-methyl-2-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-iodo-8-methyl-2-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine
• AKOS005089302
• 3R-0639
• 478040-60-7
• 6-Iodo-8-methyl-2-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine

• Inchi： 1S/C15H10F3IN2/c1-9-5-12(19)7-21-8-13(20-14(9)21)10-3-2-4-11(6-10)15(16,17)18/h2-8H,1H3
• InChI Key： MCWMTPMTNZVJLF-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C2=NC(C3C=CC=C(C(F)(F)F)C=3)=CN2C=1

Computed Properties

• Exact Mass: 401.98408g/mol
• Monoisotopic Mass: 401.98408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 17.3Ų

Additional information on 6-Iodo-8-methyl-2-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine

6-Iodo-8-methyl-2-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine: A Comprehensive Overview

The compound 6-Iodo-8-methyl-2-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine, with CAS No. 478040-60-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of imidazo[1,2-a]pyridines, which are known for their unique structural properties and potential applications in drug design and advanced materials. The presence of the iodo and trifluoromethyl groups introduces distinctive electronic and steric characteristics, making this compound a valuable subject for further research and development.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridines as scaffolds for developing bioactive molecules. The iodo substituent at position 6 plays a crucial role in modulating the electronic properties of the molecule, enhancing its reactivity in various chemical transformations. Meanwhile, the trifluoromethyl group at position 3 of the phenyl ring contributes to increased stability and lipophilicity, which are desirable traits for drug candidates. These features make 6-Iodo-8-methyl-2-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine a promising lead compound for exploring new therapeutic agents.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies to optimize the yield and purity of this compound, including the use of palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These advancements have significantly improved the accessibility of this compound for further experimentation and analysis.

In terms of applications, 6-Iodo-8-methyl-2-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine has shown potential in several areas. In medicinal chemistry, it has been investigated as a template for designing kinase inhibitors and other enzyme-targeting agents. Its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions makes it a valuable candidate for drug discovery programs. Additionally, this compound has been explored for its role in constructing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), where its structural rigidity and functional groups provide unique advantages.

Recent research has also focused on understanding the photophysical properties of this compound. Studies have demonstrated that the imidazo[1,2-a]pyridine core exhibits strong fluorescence under certain conditions, which could be exploited for applications in sensors and optoelectronic devices. The integration of the iodo and trifluoromethyl groups further enhances these properties, making this compound a versatile building block for functional materials.

In conclusion, 6-Iodo-8-methyl-2-[3-(trifluoromethyl)phenyl]imidazo[1,2-a]pyridine (CAS No. 478040-60-7) is a multifaceted organic molecule with significant potential in both medicinal chemistry and materials science. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key compound for future research and development efforts.